N-[5-[2-[2-[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]ethoxy]ethyl]-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide

• IUPAC Name: N-[5-[2-[2-[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]ethoxy]ethyl]-1,3,4-thiadiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H16N6O3S4/c25-15(11-3-1-9-28-11)19-17-23-21-13(30-17)5-7-27-8-6-14-22-24-18(31-14)20-16(26)12-4-2-10-29-12/h1-4,9-10H,5-8H2,(H,19,23,25)(H,20,24,26)
• InChI Key: QQUJFLAELNRWJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=NN=C(S2)CCOCCC3=NN=C(S3)NC(=O)C4=CC=CS4
• Molecular Formula: C18H16N6O3S4
• Molecular Weight: 492.6 g/mol

Description

“N,N’-[oxybis(2,1-ethanediyl-1,3,4-thiadiazole-5,2-diyl)]di(2-thiophenecarboxamide)” is a chemical compound with the molecular formula C18H16N6O3S4. It has an average mass of 492.618 Da and a monoisotopic mass of 492.016663 Da.

Molecular Structure Analysis

The compound has a complex structure with multiple functional groups. It includes two thiophene rings, each connected to a carboxamide group. These are linked through an oxybis(2,1-ethanediyl-1,3,4-thiadiazole-5,2-diyl) bridge.

Physical and Chemical Properties Analysis

This compound has a density of 1.6±0.1 g/cm3. It has 9 hydrogen bond acceptors and 2 hydrogen bond donors. It also has 10 freely rotating bonds. The compound has a polar surface area of 232 Å2 and a molar refractivity of 126.4±0.3 cm3. Its surface tension is 84.9±3.0 dyne/cm, and it has a molar volume of 310.9±3.0 cm3.